molecular formula C11H10IN5O B235116 N-(2-allyl-2H-tetraazol-5-yl)-2-iodobenzamide

N-(2-allyl-2H-tetraazol-5-yl)-2-iodobenzamide

Cat. No. B235116
M. Wt: 355.13 g/mol
InChI Key: DJYHHALAYUNATO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-allyl-2H-tetraazol-5-yl)-2-iodobenzamide, commonly known as AIT-082, is a small molecule that has been extensively studied for its potential therapeutic applications in the field of neurodegenerative diseases. It was first synthesized in the early 1990s and has since been the subject of numerous scientific studies.

Mechanism Of Action

The exact mechanism of action of AIT-082 is not fully understood, but it is believed to act through several different pathways. It has been shown to increase the expression of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which are important for the growth and survival of neurons. It also appears to have antioxidant properties, which may help to protect neurons from damage.

Biochemical And Physiological Effects

Studies have shown that AIT-082 can improve cognitive function in animal models of Alzheimer's disease and stroke. It has also been shown to have neuroprotective effects in models of Parkinson's disease. In addition, it has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of AIT-082 is its ability to cross the blood-brain barrier, which makes it a promising candidate for the treatment of neurodegenerative diseases. However, there are also some limitations to its use in lab experiments. For example, it has been shown to have low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on AIT-082. One area of interest is the development of new formulations or delivery methods that can improve its solubility and bioavailability. Another area of interest is the investigation of its potential therapeutic applications in other neurological disorders, such as multiple sclerosis or traumatic brain injury. Additionally, further research is needed to fully understand the mechanisms underlying its neuroprotective and cognitive-enhancing effects.

Synthesis Methods

The synthesis of AIT-082 involves a multi-step process that begins with the reaction of 2-iodobenzoic acid with thionyl chloride to form 2-iodobenzoyl chloride. This intermediate is then reacted with 2-allyl-2H-tetrazole to form AIT-082.

Scientific Research Applications

AIT-082 has been investigated for its potential therapeutic applications in a variety of neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and stroke. It has been shown to have neuroprotective effects and to enhance cognitive function in animal models.

properties

Product Name

N-(2-allyl-2H-tetraazol-5-yl)-2-iodobenzamide

Molecular Formula

C11H10IN5O

Molecular Weight

355.13 g/mol

IUPAC Name

2-iodo-N-(2-prop-2-enyltetrazol-5-yl)benzamide

InChI

InChI=1S/C11H10IN5O/c1-2-7-17-15-11(14-16-17)13-10(18)8-5-3-4-6-9(8)12/h2-6H,1,7H2,(H,13,15,18)

InChI Key

DJYHHALAYUNATO-UHFFFAOYSA-N

SMILES

C=CCN1N=C(N=N1)NC(=O)C2=CC=CC=C2I

Canonical SMILES

C=CCN1N=C(N=N1)NC(=O)C2=CC=CC=C2I

Origin of Product

United States

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